Cas no 2243508-35-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid)

2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid is a fluorinated aromatic compound featuring an Fmoc-protected amine group and a carboxylic acid functionality. This derivative is particularly useful in peptide synthesis and organic transformations, where the Fmoc group provides orthogonal protection for amines under mild basic conditions. The fluorine substituent enhances electrophilic reactivity, while the methyl group contributes to steric and electronic modulation. The carboxylic acid moiety allows for further conjugation or derivatization, making it a versatile intermediate in medicinal chemistry and material science applications. Its stability and well-defined reactivity profile make it suitable for controlled synthetic processes.
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid structure
2243508-35-0 structure
Product Name:2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid
CAS No:2243508-35-0
MF:C23H18FNO4
MW:391.391729831696
CID:5194304
PubChem ID:165718748
Update Time:2025-10-29

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-fluoro-6-methyl-
    • 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid
    • Inchi: 1S/C23H18FNO4/c1-13-10-11-19(24)21(20(13)22(26)27)25-23(28)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-11,18H,12H2,1H3,(H,25,28)(H,26,27)
    • InChI Key: RRCJJJGUPXCCEN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=C(C)C=CC(F)=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-81260-0.05g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0 95.0%
0.05g
$1308.0 2025-02-21
Enamine
EN300-81260-0.1g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0 95.0%
0.1g
$1371.0 2025-02-21
Enamine
EN300-81260-0.25g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0 95.0%
0.25g
$1432.0 2025-02-21
Enamine
EN300-81260-0.5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0 95.0%
0.5g
$1495.0 2025-02-21
Enamine
EN300-81260-1.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0 95.0%
1.0g
$1557.0 2025-02-21
Enamine
EN300-81260-2.5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0 95.0%
2.5g
$3051.0 2025-02-21
Enamine
EN300-81260-5.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0 95.0%
5.0g
$4517.0 2025-02-21
Enamine
EN300-81260-10.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0 95.0%
10.0g
$6697.0 2025-02-21
Enamine
EN300-81260-1g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0
1g
$1557.0 2023-09-02
Enamine
EN300-81260-5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluoro-6-methylbenzoic acid
2243508-35-0
5g
$4517.0 2023-09-02

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid (CAS: 2243508-35-0)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid (CAS: 2243508-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzoic acid derivative, protected by the 9-fluorenylmethoxycarbonyl (Fmoc) group, is a key intermediate in peptide synthesis and drug development. Its unique structural features, including the fluorine substitution and methyl group, make it a valuable building block for the design of novel bioactive molecules.

Recent studies have focused on the synthesis and applications of this compound in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, where the fluorine atom enhances binding affinity through halogen bonding interactions. The Fmoc-protected amino group allows for efficient incorporation into peptide chains using solid-phase peptide synthesis (SPPS) techniques, while the carboxylic acid moiety provides a handle for further derivatization.

In the context of drug discovery, researchers at several pharmaceutical companies have reported using 2243508-35-0 as a precursor for the synthesis of targeted kinase inhibitors. The electron-withdrawing effect of the fluorine atom adjacent to the amino group has been shown to modulate the pKa of the resulting compounds, potentially improving their pharmacokinetic properties. Computational studies published in early 2024 suggest that this structural motif may enhance blood-brain barrier penetration, making it particularly interesting for CNS drug development.

The compound's stability under various conditions has been extensively characterized in recent analytical chemistry studies. A 2024 paper in Analytical and Bioanalytical Chemistry presented a validated HPLC method for quantifying 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid in complex matrices, which is crucial for quality control in pharmaceutical manufacturing. The method demonstrated excellent linearity (R² > 0.999) across a concentration range of 0.1-100 μg/mL.

Emerging applications in radiopharmaceuticals have also been reported. The fluorine-18 labeled analog of this compound is being investigated as a potential PET tracer for imaging specific enzyme activities in vivo. Preliminary results presented at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting showed promising biodistribution profiles in animal models.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of producing 2243508-35-0. A 2023 Organic Process Research & Development publication described a continuous flow chemistry approach that increased yield by 15% while reducing solvent consumption by 40% compared to traditional batch methods. This development is particularly significant given the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluoro-6-methylbenzoic acid continues to be a versatile and valuable compound in chemical biology and drug discovery. Its applications span from traditional peptide synthesis to cutting-edge radiopharmaceutical development. The recent research highlights its potential in addressing current challenges in medicinal chemistry, particularly in the design of compounds with improved target engagement and pharmacokinetic properties. Future studies are expected to further explore its utility in novel therapeutic modalities and diagnostic applications.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd